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Compound of Interest

Compound Name: Reactive yellow 3

Cat. No.: B1329402

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the currently available toxicological and safety data for
C.l. Reactive Yellow 3 (CAS No. 6539-67-9). A thorough review of publicly accessible
databases and safety data sheets reveals a significant lack of specific experimental data for
this substance. The information presented herein is intended to highlight these data gaps and
provide a general overview of the toxicological assessment of reactive azo dyes.

Chemical Identification

Identifier Value

3-[[2-(acetylamino)-4-[(4-amino-6-chloro-1,3,5-
Chemical Name triazin-2-yl)amino]phenyllazo]-1,5-

naphthalenedisulfonic acid

C.l. Name Reactive Yellow 3
CAS Number 6539-67-9
Molecular Formula C21H17CINsO7S2
Molecular Weight 592.99 g/mol

Summary of Toxicological Data
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A comprehensive search for toxicological data for Reactive Yellow 3 has yielded limited
quantitative information. The majority of available safety data sheets explicitly state "no data
available" for key toxicological endpoints.[1] This section summarizes the available information,
including data for similar, but not identical, substances to provide context.

Human Health Hazard Assessment

Data for Reactive Yellow 3 (CAS 6539-67-9) is largely unavailable. The following table is
based on a Safety Data Sheet from Guidechem, which indicates a lack of testing for most
standard toxicological endpoints.[1]

Toxicological Endpoint Result for Reactive Yellow 3
Acute Oral Toxicity No data available
Acute Dermal Toxicity No data available
Acute Inhalation Toxicity No data available
Skin Corrosion/Irritation No data available
Serious Eye Damage/Irritation No data available
Respiratory or Skin Sensitization No data available
Germ Cell Mutagenicity No data available
Carcinogenicity No data available
Reproductive Toxicity No data available

Specific Target Organ Toxicity (Single Exposure)  No data available

Specific Target Organ Toxicity (Repeated ]
No data available
Exposure)

Aspiration Hazard No data available

Data from Structurally Related or Unspecified "Reactive Yellow" Dyes:

It is crucial to note that the following data are from products identified as "Reactive Yellow
ME4G" and "Reactive Dye Yellow" (proprietary formulation, synonym C.I. Reactive Yellow 22).
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These are not confirmed to be C.I. Reactive Yellow 3 and should be interpreted with caution.

Product Name Toxicological Data Source

LD50 (Oral, Rat): >2000
mg/kg. Unlikely to be irritating

Reactive Yellow ME4G

to the skin. May be irritating to

the eyes.

LD50 (Oral, Rat): >5 g/kg.

Reactive Dye Yellow Sensitizer, irritating dust, [3]

possible eye irritant.

Environmental Hazard Assessment

Similar to human health data, specific ecotoxicological data for Reactive Yellow 3 is scarce.

Ecotoxicological Endpoint

Result for Reactive Yellow 3

Toxicity to Fish

No data available

Toxicity to Daphnia and other aquatic

invertebrates

No data available

Toxicity to Algae

No data available

Persistence and Degradability

No data available

Bioaccumulative Potential

No data available

Mobility in Soil

No data available

Data from "Reactive Yellow ME4G";

Endpoint Result

Test Species Duration

Fish Toxicity (LC50) > 500 mg/L

Rainbow Trout 49 hours

) - Not readily
Biodegradability )
biodegradable
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General Toxicology of Reactive Azo Dyes

In the absence of specific data for Reactive Yellow 3, a general understanding of the

toxicology of reactive azo dyes can provide some insight.

Sensitization: Reactive dyes are known to have the potential to cause skin and respiratory
sensitization, particularly in occupational settings.[4]

Metabolism and Genotoxicity: Azo dyes can be metabolized by azoreductases in the liver or
by intestinal microflora, leading to the cleavage of the azo bond and the formation of
aromatic amines.[5] Some of these aromatic amines are known to be mutagenic and
carcinogenic.[5] The mutagenicity of azo dyes is therefore often linked to their metabolic
products.[5]

Aquatic Toxicity: Due to their high water solubility and generally low biodegradability, reactive
dyes can persist in aquatic environments.[6] While many reactive dyes exhibit low acute
toxicity to aquatic organisms, their persistence and color can have long-term ecological
effects.[6]

Experimental Protocols

As no specific toxicological studies for Reactive Yellow 3 have been identified, this section

outlines the standard methodologies that would be employed to generate the missing data,

based on OECD (Organisation for Economic Co-operation and Development) guidelines.

Acute Oral Toxicity (OECD Guideline 423)

Principle: A stepwise procedure with a limited number of animals of a single sex per step.
The outcome of each step determines the next step. The method uses the minimum number
of animals to estimate the LD50.

Procedure: A single dose of the substance is administered orally to the animals. Animals are
observed for mortality and clinical signs for up to 14 days. Body weights are recorded, and a
gross necropsy is performed at the end of the study.

Skin Irritation/Corrosion (OECD Guideline 404)
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e Principle: The substance is applied to a small area of the skin of an animal (typically a
rabbit).

e Procedure: A single dose is applied to the shaved skin of the animal and covered with a
gauze patch. The patch is removed after a specified time (e.g., 4 hours), and the skin is
observed for erythema and edema at graded intervals.

Bacterial Reverse Mutation Test (Ames Test - OECD
Guideline 471)

 Principle: This in vitro assay uses strains of Salmonella typhimurium and Escherichia coli
with mutations in genes required for histidine or tryptophan synthesis, respectively. The test
detects mutations that revert the original mutation, allowing the bacteria to grow in a medium
deficient in the specific amino acid.

e Procedure: The test substance, with and without a metabolic activation system (S9 mix), is
incubated with the bacterial strains. The number of revertant colonies is counted and
compared to the number of spontaneous revertant colonies in the negative control.

Logical Workflow for Toxicological Assessment

The following diagram illustrates a general workflow for the toxicological safety assessment of
a reactive dye like Reactive Yellow 3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Reactive Yellow 3: A Technical Guide to Toxicological
and Safety Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1329402#toxicology-and-safety-data-for-reactive-
yellow-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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